Cas no 791555-65-2 (2H-Pyran-3-carboxylicacid, 4-aminotetrahydro-2,5-dimethyl-6-oxo-, (2S,3R,4R,5R)-)

• Product Name: 2H-Pyran-3-carboxylicacid, 4-aminotetrahydro-2,5-dimethyl-6-oxo-, (2S,3R,4R,5R)-
• CAS No: 791555-65-2
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 555570
• PubChem ID: 14167827
• Update Time: 2025-04-19

2H-Pyran-3-carboxylicacid, 4-aminotetrahydro-2,5-dimethyl-6-oxo-, (2S,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylicacid, 4-aminotetrahydro-2,5-dimethyl-6-oxo-, (2S,3R,4R,5R)-
• 2H-Pyran-3-carboxylicacid, 4-aminotetrahydro-2,5-dimethyl-6-oxo-, [2S-(2a,3b,4b,5a)]- (9CI)
• (2S,3R,4R,5R)-4-amino-2,5-dimethyl-6-oxooxane-3-carboxylic acid
• 791555-65-2
• DTXSID30556828

• Inchi： 1S/C8H13NO4/c1-3-6(9)5(7(10)11)4(2)13-8(3)12/h3-6H,9H2,1-2H3,(H,10,11)/t3-,4+,5+,6-/m1/s1
• InChI Key： KXNDKVJNRDDVNR-DPYQTVNSSA-N
• SMILES： O1C([C@H](C)[C@H]([C@@H](C(=O)O)[C@@H]1C)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 89.6Ų